![molecular formula C14H8Cl4O2 B1451952 5-Chloro-2-[(2,4-dichlorobenzyl)oxy]benzoyl chloride CAS No. 1160260-24-1](/img/structure/B1451952.png)
5-Chloro-2-[(2,4-dichlorobenzyl)oxy]benzoyl chloride
Overview
Description
5-Chloro-2-[(2,4-dichlorobenzyl)oxy]benzoyl chloride is a chemical compound with the molecular formula C14H8Cl4O2 and a molecular weight of 350.03 . It is used for proteomics research applications .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C14H8Cl4O2/c15-8-4-5-13 (9 (6-8)14 (18)19)20-7-10-11 (16)2-1-3-12 (10)17/h1-6H,7H2 .
Scientific Research Applications
Synthesis of Novel Heterocycles
5-Chloro-2-[(2,4-dichlorobenzyl)oxy]benzoyl chloride has been utilized in the synthesis of novel heterocycles. For instance, its reaction with specific compounds has led to the creation of previously unknown ring systems, showcasing its role in advancing heterocyclic chemistry (Coppo & Fawzi, 1998).
Acylation of Azaindoles
This compound has also been instrumental in the acylation of azaindoles. Conditions were explored for attaching various acyl chlorides, including this compound, to azaindoles, demonstrating its utility in organic synthesis (Zhang et al., 2002).
Inverse Phase Transfer Catalysis
In the field of catalysis, this chemical has been used in inverse phase transfer catalysis. It was involved in the substitution reactions of various dichlorobenzoyl chlorides, indicating its significance in catalytic processes (Chang & Jwo, 2000).
Acyl Migration Studies
Its role in the study of acyl migration has been documented. This chemical was used in transformations that provided insights into the mechanisms of acyl migration in organic compounds (Chittenden & Buchanan, 1969).
Study of Solvolysis Reactions
The compound has been a subject in the study of solvolysis reactions, particularly in understanding the ortho effect in such processes. This research contributes to a deeper understanding of reaction mechanisms in organic chemistry (Park & Kevill, 2012).
Environmental Biodegradation Studies
Interestingly, its related compounds have been studied in the context of environmental biodegradation. Research on the metabolism of dichlorobenzoates by certain bacteria has implications for environmental remediation and understanding microbial degradation pathways (Hartmann, Reineke, & Knackmuss, 1979).
Safety and Hazards
The safety data sheet for a related compound, 2,4-Dichlorobenzyl chloride, indicates that it is harmful if swallowed and causes severe skin burns and eye damage . It is classified as a combustible, corrosive hazardous material . The specific safety and hazard information for 5-Chloro-2-[(2,4-dichlorobenzyl)oxy]benzoyl chloride is not provided in the search results.
properties
IUPAC Name |
5-chloro-2-[(2,4-dichlorophenyl)methoxy]benzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8Cl4O2/c15-9-3-4-13(11(5-9)14(18)19)20-7-8-1-2-10(16)6-12(8)17/h1-6H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFUXQEXXNZBOKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)COC2=C(C=C(C=C2)Cl)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8Cl4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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